Cas no 941877-07-2 (N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

N-(3-Chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide is a specialized quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a chloro-methoxyphenyl moiety with a phenyl-substituted quinazolinone core, offering unique reactivity and binding properties. This compound may serve as a key intermediate or scaffold for developing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its versatility in synthetic modifications. Its well-defined heterocyclic framework makes it suitable for structure-activity relationship (SAR) studies, particularly in oncology or CNS drug discovery. The compound's stability and synthetic accessibility further support its utility in advanced chemical research.
N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide structure
941877-07-2 structure
Product Name:N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
CAS No:941877-07-2
MF:C23H18ClN3O3
MW:419.860324382782
CID:5442520
Update Time:2025-05-20

N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
    • N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
    • Inchi: 1S/C23H18ClN3O3/c1-30-20-12-11-16(13-18(20)24)25-21(28)14-27-19-10-6-5-9-17(19)22(26-23(27)29)15-7-3-2-4-8-15/h2-13H,14H2,1H3,(H,25,28)
    • InChI Key: DQEQBGXOGQFLCD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C(Cl)=C1)(=O)CN1C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Pricemore >>

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Additional information on N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Recent Advances in the Study of N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS: 941877-07-2)

The compound N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS: 941877-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941877-07-2 exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), which are critical targets in oncology. The study utilized molecular docking and kinetic assays to confirm the compound's binding affinity and selectivity, providing a solid foundation for further drug development.

In addition to its anticancer properties, 941877-07-2 has also been investigated for its potential in treating inflammatory diseases. A recent preprint on bioRxiv highlighted its role in modulating NF-κB signaling, a pathway central to inflammation and immune responses. The researchers observed a significant reduction in pro-inflammatory cytokines in treated cell lines, suggesting that the compound could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition explored the metabolic stability and bioavailability of 941877-07-2 in rodent models. The results indicated moderate oral bioavailability and a favorable half-life, though further optimization may be required to enhance its clinical applicability. The study also identified the major metabolites, which could inform future structural modifications to improve drug-like properties.

Despite these promising findings, challenges remain in the development of 941877-07-2 as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed in subsequent studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, N-(3-chloro-4-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide represents a compelling candidate for further investigation in both oncology and inflammation research. Its dual mechanism of action and modifiable structure offer numerous opportunities for drug development. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.

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